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Compound of Interest

Compound Name: 3-Acetylbenzonitrile

Cat. No.: B155718

Technical Overview of 3-Acetylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical and physical properties
of 3-Acetylbenzonitrile, a versatile organic compound utilized in various synthetic
applications, including the production of pharmaceuticals and agrochemicals. Its structure,
featuring both an acetyl and a nitrile group on a benzene ring, makes it a valuable intermediate
for a range of chemical reactions.

Chemical and Physical Properties

The fundamental molecular characteristics and physical data for 3-Acetylbenzonitrile are
summarized below. This data is essential for reaction planning, material handling, and
analytical characterization.
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Property Value
Molecular Formula CoH7NOI[1][2][3][41[5]
Molecular Weight 145.16 g/mol [1][3]

145.1580 g/mol [2][4][5]

CAS Number 6136-68-1[1][2]
Melting Point 96-100 °CJ[6]
Boiling Point 120 °C (at 5 mmHQ)[7]

119 °C (at 1 mmHQ)[6]

IUPAC Name 3-acetylbenzonitrile[1]

3'-Cyanoacetophenone, m-
Synonyms
Cyanoacetophenone[1][2]

Structural Information

The structural arrangement of 3-Acetylbenzonitrile, consisting of a central benzene ring with
acetyl and cyano functional groups at positions 1 and 3 respectively, is key to its reactivity. This
relationship can be visualized as follows:

Acetyl Group Cyano Group
(-COCHB3) (-C=N)

Benzene Ring

Forms the core s{ructure

3-Acetylbenzonitrile

Click to download full resolution via product page

Substituent gt position 1 Substituent at position 3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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